Causality detection methods are valuable tools for detecting causal links in complex systems. The efficiency of continuity scaling (CS) and the convergent cross sorting (CSS) methods to detect causality was analysed. Usefulness and limitations of both methods in their application to simulated and real-world time series was explored under different scenarios. We find that CS is more robust and efficient than the CSS method for all simulated systems, even when increasing noise levels were considered. Both methods were not able to infer causality when time series with a marked difference in their main frequencies were analysed. Minimum time-series length required for the detection of a causal link depends on intrinsic system dynamics and on the method selected to detect it. Using simulated time series, only the CS method was capable to detect bidirectional causality. Causality detection, using the CS method, should at least include: (i) causality strength convergence analysis, (ii) statistical tests of significance, (iii) time-series standardization, and (iv) causality strength ratios as a strength indicator of relative causality between systems. Causality cannot be detected by either method in simulated time series that exhibit generalized synchronization.

Endovascular aortic aneurysm repair is a minimally invasive procedure with low mortality and morbidity. Clinical studies have revealed that a displacement force (DF) can cause stent graft (SG) migration in some circumstances requiring repeated intervention. This study aims to determine the relationship between the SG curvature and the calculated DF from four patient-specific computational fluid dynamics models. The SG's curvature was defined according to the centrelines of the implanted SG's branches. The centrelines were defined as either intersecting or separated lines. The centreline curvature (CLC) metrics were calculated based on the local curvature radii and the distances from the centrelines of idealized straight branches. The average CLC value and average variation were calculated to represent the entire graft's curvature. These CLC calculations were compared, and the method that gave the best correlation to the calculated DF was found. The optimal correlation is obtained from calculating the CLC average variation using separated centrelines and distance from straight lines, with an R2 = 0.89. Understanding the relationship between vascular morphology and DF can help identify at-risk patients before the procedure. In these cases, we can provide appropriate treatment and follow up with the patient to prevent future failure.

Fairness norms and resulting behaviours are an important prerequisite for cooperation in human societies. At the same time, financial incentives are commonly used to motivate social behaviours, yet it remains unclear how financial incentives affect fairness-based behaviours. Combining a decision paradigm from behavioural economics with hierarchical drift-diffusion modelling, we investigated the effect of different financial incentives on two types of fairness-based decisions in four experimental groups. In two groups, participants divided points between themselves and a disadvantaged person, inciting fairness-based compensation behaviour, in two other groups they divided points between themselves and a fairness violator, inciting fairness-based punishment behaviour. In addition, each group received financial incentives that were either aligned or in conflict with the respective fairness-based behaviour. This design allowed us to directly investigate how different incentives shape the cognitive mechanism of fairness-based decisions and whether these effects are comparable across different fairness domains (fairness-based punishment versus fairness-based compensation). Results showed that offering conflicting incentives diminished fairness-congruent decision behaviour and rendered the fairness-congruent decision process less efficient. These findings demonstrate that financial incentives can undermine fairness-based behaviour, and thus are relevant for the development of incentive schemes aimed at fostering cooperative behaviour.

Most people recognize that mistaken actions generally sting more than equally mistaken and consequential failures to act (Gleicher et al. 1990 Pers. Soc. Psychol. Bull. 16, 284-295 (doi:10.1177/0146167290162009); Kruger et al. 2005 J. Pers. Soc. Psychol. 88, 725-735 (doi:10.1037/0022-3514.88.5.725); Landman 1987 Pers. Soc. Psychol. Bull. 13, 524-536 (doi:10.1177/0146167287134009)). At the same time, most people have some intuitive appreciation of Whittier's claim that 'For all sad words of tongue and pen, the saddest are these, "It might have been"'. As a result, few are surprised to learn that when people look back on their lives and identify what they regret most, they mention regrets of inaction significantly more often than regrets of action. Gilovich and Medvec (Gilovich & Medvec 1994 J. Pers. Soc. Psychol. 67, 357-365 (doi:10.1037/0022-3514.67.3.357); Gilovich & Medvec 1995 Psychol. Rev. 102, 379-395 (doi:10.1037/0033-295X.102.2.379)) identified the overarching pattern that incorporates both intuitions: regrets of recent vintage tend to centre on mistakes of action, but long-term regrets tend to involve failures to act. We conducted a replication of Gilovich and Medvec in the field using a unique source: a new museum in Chicago devoted to psychological science. We replicated the significant interaction between action/inaction and temporal perspective, but the precise pattern of that interaction diverged from that reported earlier.

Categorizing individuals on the basis of familiarity is an adaptive way of dealing with the complexity of the social environment. It requires the use of conceptual familiarity and is considered higher order learning. Although, it is common among many species, ecological need might require and facilitate individual differentiation among heterospecifics. This may be true for laboratory populations just as much as for domesticated species and those that live in urban contexts. However, with the exception of a few studies, populations of laboratory animals have generally been given less attention. The study at hand, therefore, addressed the question whether a laboratory population of kea parrots (Nestor notabilis) were able to apply the concept of familiarity to differentiate between human faces in a two-choice discrimination task on the touchscreen. The results illustrated that the laboratory population of kea were indeed able to differentiate between familiar and unfamiliar human faces in a two-choice discrimination task. The results provide novel empirical evidence on abstract categorization capacities in parrots while at the same time providing further evidence of representational insight in kea.

Copper-doped ZnO-ZrO2 solid solution catalysts were synthesized via co-precipitation for promoting CH3OH synthesis via hydrogenation of CO2. Various testing methods were applied to investigate the effect of various copper contents on the catalysts. The catalytic performance was evaluated by a fixed bed reactor. XRD, HRTEM and Raman spectra collectively indicated that a ZnO-ZrO2 solid solution catalyst with 3% Cu had a higher Cu dispersion, while the H2-TPR results confirmed that a catalyst with 3% Cu had more Cu active sites under low temperature H2 pretreatment. When the copper content increased to 5% and 10%, the catalyst showed a better Cu crystallinity and a worse Cu dispersion, which could have a negative effect. Therefore, the CO2 conversion and methanol yield with a 3% CuZnO-ZrO2 catalyst at 5 MPa, 250°C and 12 000 ml/(g h) increased by 8.6% and 7.6%, respectively. Moreover, the CH3OH selectivity and catalytic stability of the solid solution catalyst were better than those of the traditional CZA catalyst.

In Argentina, some people add peanuts to their beer. Once immersed, the peanuts initially sink part way down into the beer before bubbles nucleate and grow on the peanut surfaces and remain attached. The peanuts move up and down within the beer glass in many repeating cycles. In this work, we propose a physical description of this dancing peanuts spectacle. We break down the problem into component physical phenomena, providing empirical constraint of each: (i) heterogeneous bubble nucleation occurs on peanut surfaces and this is energetically preferential to nucleation on the beer glass surfaces; (ii) peanuts enshrouded in attached bubbles are positively buoyant in beer above a critical attached gas volume; (iii) at the beer top surface, bubbles detach and pop, facilitated by peanut rotations and rearrangements; (iv) peanuts containing fewer bubbles are then negatively buoyant in beer and sink; and (v) the process repeats so long as the beer remains sufficiently supersaturated in the gas phase for continued nucleation. We used laboratory experiments and calculations to support this description, including constraint of the densities and wetting properties of the beer-gas-peanut system. We draw analogies between this peanut dance cyclicity and industrial and natural processes of wide interest, ultimately concluding that this bar-side phenomenon can be a vehicle for understanding more complex, applied systems of general interest and utility.

Although many studies have explored the association between negative emotion and working memory, the findings remain controversial. The present study investigated the role of avoidance-motivational intensity in modulating the effect of negative emotion on different processes (maintenance versus manipulation) of verbal and spatial working memory. Two experiments employed the modified delayed match-to-sample paradigms to separate the two processes of verbal and spatial working memory under different emotional states, respectively. In Experiment 1, participants were asked to perform the delayed match-to-sample task with or without reordering the characters (manipulation process of verbal working memory). In Experiment 2, mental rotation was used as the manipulation process of spatial working memory. The results showed that negative emotion only affected the manipulation process, but not the maintenance process. Relative to neutral and low avoidance-motivated negative conditions, the manipulation processes of both types of working memory were impaired under the high avoidance-motivated negative condition. No significant difference was observed between low avoidance-motivated negative condition and neutral condition. Our results are discussed in relation to efficiency processing theory and motivational dimensional model of affect. We conclude that negative emotional states with high avoidance-motivational intensity impair the manipulation process of verbal and spatial working memory.

The question of how numerical symbols gain semantic meaning is a key focus of mathematical cognition research. Some have suggested that symbols gain meaning from magnitude information, by being mapped onto the approximate number system, whereas others have suggested symbols gain meaning from their ordinal relations to other symbols. Here we used an artificial symbol learning paradigm to investigate the effects of magnitude and ordinal information on number symbol learning. Across two experiments, we found that after either magnitude or ordinal training, adults successfully learned novel symbols and were able to infer their ordinal and magnitude meanings. Furthermore, adults were able to make relatively accurate judgements about, and map between, the novel symbols and non-symbolic quantities (dot arrays). Although both ordinal and magnitude training was sufficient to attach meaning to the symbols, we found beneficial effects on the ability to learn and make numerical judgements about novel symbols when combining small amounts of magnitude information for a symbol subset with ordinal information about the whole set. These results suggest that a combination of magnitude and ordinal information is a plausible account of the symbol learning process.

Both frugivores and nectarivores are potentially exposed to dietary ethanol produced by fermentative yeasts which metabolize sugars. Some nectarivorous mammals exhibit a preference for low-concentration ethanol solutions compared to controls of comparable caloric content, but behavioural responses to ethanol by nectar-feeding birds are unknown. We investigated dietary preference by Anna's Hummingbirds (Calypte anna) for ethanol-enhanced sucrose solutions. Via repeated binary-choice experiments, three adult male hummingbirds were exposed to sucrose solutions containing 0%, 1% or 2% ethanol; rates of volitional nectar consumption were measured over a 3 h interval. Hummingbirds did not discriminate between 0% and 1% ethanol solutions, but exhibited significantly reduced rates of consumption of a 2% ethanol solution. Opportunistic measurements of ethanol concentrations within hummingbird feeders registered values peaking at about 0.05%. Ethanol at low concentrations (i.e. up to 1%) is not aversive to Anna's Hummingbirds and may be characteristic of both natural and anthropogenic nectars upon which they feed. Given high daily amounts of nectar consumption by hummingbirds, chronic physiological exposure to ethanol can thus be substantial, although naturally occurring concentrations within floral nectar are unknown.